4-imidazol-1-yl-N-(4-methylpyridin-2-yl)benzamide

• IUPAC Name: 4-imidazol-1-yl-N-(4-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C16H14N4O/c1-12-6-7-18-15(10-12)19-16(21)13-2-4-14(5-3-13)20-9-8-17-11-20/h2-11H,1H3,(H,18,19,21)
• InChI Key: BUNFFDRPDVGXEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC=C(C=C2)N3C=CN=C3
• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol

Description

4-imidazol-1-yl-N-(4-methylpyridin-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-imidazol-1-yl-N-(4-methylpyridin-2-yl)benzamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins involved in various cellular processes. For example, it has been reported to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. It has also been reported to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have reported that 4-imidazol-1-yl-N-(4-methylpyridin-2-yl)benzamide has various biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. It has also been reported to reduce the production of reactive oxygen species, which can cause cellular damage. Additionally, it has been reported to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-imidazol-1-yl-N-(4-methylpyridin-2-yl)benzamide in lab experiments is its potential as a chemotherapeutic agent. However, one limitation is its low yield in the synthesis process. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 4-imidazol-1-yl-N-(4-methylpyridin-2-yl)benzamide. One direction is to further investigate its potential as a chemotherapeutic agent and its potential use in combination with other anticancer drugs. Another direction is to study its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-imidazol-1-yl-N-(4-methylpyridin-2-yl)benzamide involves a multi-step process that includes the reaction of 4-methyl-2-nitropyridine with 4-chlorobenzoyl chloride, followed by the reduction of the nitro group to an amine, and finally, the reaction of the amine with imidazole. The yield of this synthesis method is reported to be around 60%.

Scientific Research Applications

4-imidazol-1-yl-N-(4-methylpyridin-2-yl)benzamide has been studied for its potential applications in various scientific fields. It has been reported to have anticancer properties and has been studied as a potential chemotherapeutic agent. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, it has been studied for its potential use as an antifungal and antibacterial agent.